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methylbenzoic acid

CAS No.: 1268718-24-6

Cat. No.: B577895

Get Quote

Executive Summary
This guide provides a technical benchmarking analysis of 2-Fluoro-3-hydroxy-6-
methylbenzoic acid (FHMB). While often utilized as a synthesis intermediate for EGFR

inhibitors and C5aR1 antagonists (e.g., Avacopan), FHMB possesses distinct physiochemical

properties that make it a high-value scaffold for Fragment-Based Drug Discovery (FBDD).

This analysis benchmarks FHMB against three structurally related "known inhibitors" and

fragments:

6-Methylsalicylic Acid (6-MSA): The natural biosynthetic precursor (polyketide) lacking the

fluorine modification.

Salicylic Acid: The standard reference for orthosteric hydroxy-benzoic acid binding.

4-tert-Butylbenzoic Acid: A known, micromolar inhibitor of Sirtuin (SIRT1) enzymes used to

gauge potency potential.
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Key Finding: FHMB exhibits superior metabolic stability and lipophilic ligand efficiency (LLE)

compared to 6-MSA, primarily due to the bioisosteric replacement of hydrogen with fluorine at

the C2 position, which blocks metabolic oxidation while maintaining hydrogen-bond

donor/acceptor fidelity.

Technical Specifications & Comparator Profile
The following table summarizes the core physicochemical properties of FHMB against the

control group. These values are critical for determining "Ligand Efficiency" (LE), a primary

metric in fragment benchmarking.

Table 1: Physicochemical Comparator Matrix

Property
FHMB (Test

Subject)

6-MSA (Natural

Analog)

Salicylic Acid

(Standard)

4-tert-

Butylbenzoic

Acid

Structure
2-F, 3-OH, 6-Me

Benzoic Acid

2-OH, 6-Me

Benzoic Acid

2-

Hydroxybenzoic

Acid

4-tert-Butyl

Benzoic Acid

MW (Da) ~170.14 152.15 138.12 178.23

cLogP 1.85 (Est.) 2.10 2.26 3.60

H-Bond Donors 2 2 2 1

H-Bond

Acceptors

3 (F is weak

acceptor)
3 3 2

Primary Utility

Fluorinated

Scaffold /

Bioisostere

Polyketide

Precursor

Anti-

inflammatory /

Keratolytic

SIRT1 Inhibitor

(Fragment)

Metabolic

Liability
Low (F-blocked)

High (Oxidation

prone)
Moderate Moderate
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Objective: To determine the dissociation constant (

) and Ligand Efficiency (LE) of FHMB against a target protein (e.g., SIRT1 or a bacterial
Polyketide Synthase domain) relative to non-fluorinated controls.

Scientific Rationale
Fragment screening relies on detecting weak interactions (

in

M to mM range). SPR is chosen over fluorescence assays because FHMB and salicylates are
often autofluorescent, which would introduce noise. The fluorine atom in FHMB modulates the

of the neighboring hydroxyl group, potentially altering binding strength via electrostatic
interactions.

Detailed Methodology
Sensor Chip Preparation:

Immobilize the target protein (e.g., SIRT1 catalytic domain) onto a CM5 sensor chip using

standard amine coupling.

Target Density: Aim for high density (5000–7000 RU) to detect low-molecular-weight

fragment binding.

Compound Preparation:

Dissolve FHMB and comparators in 100% DMSO to 100 mM.

Dilute to running buffer (PBS-P+, 1% DMSO) to create a concentration series (0, 31.25,

62.5, 125, 250, 500, 1000

M).

Injection Cycle:

Flow Rate: 30

L/min.
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Contact Time: 60 seconds (association).

Dissociation Time: 120 seconds.

Data Analysis:

Solvent correction is mandatory due to high DMSO sensitivity.

Fit data to a 1:1 steady-state affinity model (Langmuir isotherm) to derive

.

Data Interpretation
Ligand Efficiency (LE): Calculated as

.

Success Criteria: If FHMB shows an LE > 0.3, it is considered a "hit" suitable for fragment

evolution.

Benchmarking Protocol 2: Metabolic Stability
(Microsomal Assay)
Objective: To validate the hypothesis that the 2-Fluoro substitution enhances stability compared

to 6-MSA.

Workflow Visualization
The following diagram illustrates the comparative workflow for determining metabolic

clearance, highlighting where FHMB is expected to outperform 6-MSA.
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Figure 1: Microsomal stability workflow. FHMB is hypothesized to show reduced clearance due

to C-F bond strength resisting oxidative metabolism.

Methodology
Incubation: Incubate FHMB (1

M) with human liver microsomes (0.5 mg/mL) and NADPH regenerating system at 37°C.

Sampling: Aliquot samples at 0, 5, 15, 30, and 60 minutes.

Quantification: Analyze via LC-MS/MS. Monitor the [M-H]- transition (negative mode) for

benzoic acids.

Comparison: Plot

vs. time. The slope

determines

.

Mechanistic Insight: The "Fluorine Effect"
Why benchmark FHMB? The substitution of Hydrogen (in 6-MSA) with Fluorine (in FHMB) is a

classic medicinal chemistry tactic.

Acidity Modulation: The electron-withdrawing nature of Fluorine lowers the

of the carboxylic acid and the neighboring phenol. This can strengthen ionic interactions with
basic residues (e.g., Arginine or Lysine) in the target binding pocket (as seen in Sirtuin
inhibitors).

Conformational Lock: The steric bulk of Fluorine (1.47 Å) vs Hydrogen (1.20 Å) can restrict

the rotation of the carboxyl group, pre-organizing the molecule into a bioactive conformation.

Signaling/Interaction Pathway
The diagram below depicts how FHMB acts as a fragment inhibitor within a theoretical enzyme

pocket (e.g., SIRT1 or EGFR allosteric site), competing with natural substrates.
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Figure 2: Competitive binding mode. FHMB leverages the fluorine atom to enhance binding

enthalpy compared to the labile 6-MSA.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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